Cas no 1341377-02-3 (ethyl 5-(2-methylfuran-3-yl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(2-methylfuran-3-yl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1341377-02-3
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 6063951
• PubChem ID: 63379280
• Update Time: 2025-05-20

ethyl 5-(2-methylfuran-3-yl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(2-methyl-3-furanyl)-, ethyl ester
• ethyl 5-(2-methylfuran-3-yl)-1,2,4-oxadiazole-3-carboxylate
• AKOS012685404
• 1341377-02-3
• CS-0290916
• EN300-1119975

• Inchi： 1S/C10H10N2O4/c1-3-14-10(13)8-11-9(16-12-8)7-4-5-15-6(7)2/h4-5H,3H2,1-2H3
• InChI Key： BKYWNXRCSITUPC-UHFFFAOYSA-N
• SMILES： O1C(C2C=COC=2C)=NC(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 222.06405680g/mol
• Monoisotopic Mass: 222.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Boiling Point: 336.0±52.0 °C(Predicted)
• pka: -5.51±0.10(Predicted)

Additional information on ethyl 5-(2-methylfuran-3-yl)-1,2,4-oxadiazole-3-carboxylate

Ethyl 5-(2-Methylfuran-3-yl)-1,2,4-Oxadiazole-3-Carboxylate: A Comprehensive Overview

Ethyl 5-(2-methylfuran-3-yl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 1341377-02-3) is a versatile organic compound with a unique structure that has garnered significant attention in various fields of research and application. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds containing two nitrogen atoms and one oxygen atom in a five-membered ring. The presence of the methylfuran substituent adds further complexity and functionality to the molecule, making it a valuable compound in chemical synthesis and material science.

The synthesis of ethyl 5-(2-methylfuran-3-yl)-1,2,4-oxadiazole-3-carboxylate involves a series of well-defined chemical reactions. The starting material is typically a substituted furan derivative, which undergoes nucleophilic substitution or coupling reactions to form the oxadiazole ring. The use of transition metal catalysts and microwave-assisted synthesis techniques has significantly streamlined the production process, ensuring high yields and purity. Recent advancements in green chemistry have also enabled the development of more sustainable methods for synthesizing this compound.

Ethyl 5-(2-methylfuran-3-yl)-1,2,4-oxadiazole-3-carboxylate exhibits a wide range of applications across different industries. In the field of agriculture, it has been explored as a potential herbicide due to its ability to inhibit key enzymes involved in plant growth. Researchers have demonstrated that this compound can effectively control the growth of weeds without causing significant harm to crops, making it a promising alternative to traditional chemical herbicides.

In the realm of materials science, ethyl 5-(2-methylfuran-3-yl)-1,2,4-oxadiazole-3-carboxylate has been utilized as a building block for constructing advanced materials with tailored properties. Its ability to form stable coordination complexes with transition metals has led to its application in the development of new catalysts for industrial processes. For instance, recent studies have shown that this compound can enhance the catalytic activity of palladium-based catalysts in cross-coupling reactions, which are crucial in organic synthesis.

The biological activity of ethyl 5-(2-methylfuran-3-yll)-1,2,4-Oxadiazole carboxylic ester has also been extensively studied. In pharmacology researches show that this compound exhibits potent anti-inflammatory and antioxidant properties due to its unique chemical structure. It has been proposed as a potential candidate for drug development targeting chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of ethyl 5-(methylfuran substituent) oxadiazole carboxylic ester. By employing density functional theory (DFT) calculations researchers have mapped out its molecular orbitals and identified key reactive sites that can be exploited for further functionalization. These findings have paved the way for innovative applications in nanotechnology and sensor development.

In conclusion ethyl 5-(methylfuran substituent) oxadiazole carboxylic ester stands out as a multifaceted compound with immense potential across various scientific domains. Its unique chemical properties coupled with recent advancements in synthesis techniques and application development position it as a key player in future technological innovations.